Cas no 919123-98-1 (1H-Pyrazole-3-acetic acid, 5-butyl-, ethyl ester)

• Product Name: 1H-Pyrazole-3-acetic acid, 5-butyl-, ethyl ester
• CAS No: 919123-98-1
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 765355
• PubChem ID: 12002560
• Update Time: 2025-04-19

1H-Pyrazole-3-acetic acid, 5-butyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-acetic acid, 5-butyl-, ethyl ester
• ethyl 2-(3-butyl-1H-pyrazol-5-yl)acetate
• DTXSID20475594
• 919123-98-1

• Inchi： 1S/C11H18N2O2/c1-3-5-6-9-7-10(13-12-9)8-11(14)15-4-2/h7H,3-6,8H2,1-2H3,(H,12,13)
• InChI Key： VTRFBGQTQKGHJO-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CC(CCCC)=NN1)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55Ų